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Compound of Interest

Compound Name: Nitrazolam

Cat. No.: B1591951

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrazolam (1-methyl-8-nitro-6-phenyl-4H-[1][2][3]triazolo[4,3-a][1][3]benzodiazepine) is a
designer benzodiazepine that has emerged on the new psychoactive substances (NPS)
market. Accurate analytical identification and quantification of Nitrazolam in forensic and
research settings necessitate the availability of a well-characterized reference standard. This
document provides detailed protocols for the preparation, purification, and analytical
characterization of a Nitrazolam reference standard. The methodologies described are
intended for use by qualified laboratory personnel.

Physicochemical Properties of Nitrazolam

A summary of the key physicochemical properties of Nitrazolam is presented in the table
below. This information is critical for its proper handling, storage, and analytical
characterization.
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Property Value
Chemical Formula C17H13Ns02
Molecular Weight 319.3 g/mol
CAS Number 28910-99-8
Appearance Crystalline solid

DMF: 30 mg/mL, DMSO: 20 mg/mL, Ethanol: 10
Solubility mg/mL, Methanol: 1 mg/mL, DMF:PBS (pH 7.2)
(2:1): 0.5 mg/mL[3]

UV Amax 259 nm[3]
Storage Temperature -20°C[3]
Stability > 5 years at -20°C[3]

Synthesis of Nitrazolam Reference Standard

The following protocol describes a preparative scale synthesis of Nitrazolam from 2-amino-5-
nitrobenzophenone.[1] For rapid qualitative identification purposes, a microscale synthesis
approach has also been developed.[1][4][5]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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